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Compound of Interest

Compound Name: Clanfenur

Cat. No.: B1669152

Disclaimer: A specific Safety Data Sheet (SDS) for Clanfenur containing detailed disposal
instructions could not be located. The following guidance is based on general best practices for
the disposal of research-grade chemicals with potential hazards. It is imperative to consult with
your institution's Environmental Health and Safety (EHS) department and a certified hazardous
waste disposal service to ensure full compliance with all local, regional, and national
regulations.

The proper disposal of Clanfenur, a substituted benzoylphenylurea with potential
antineoplastic activity, is crucial for maintaining a safe laboratory environment and preventing
environmental contamination. While specific regulatory disposal guidelines for Clanfenur are
not readily available, its classification as a research chemical necessitates handling it as
potentially hazardous waste.

Key Operational and Disposal Plan

Given the absence of a specific SDS, a conservative approach to disposal is required. Under
no circumstances should Clanfenur be disposed of down the drain or in regular solid waste.
The following step-by-step procedure outlines the recommended course of action for its
disposal:

o Cease Independent Disposal Attempts: Do not attempt to neutralize or dispose of Clanfenur
without explicit guidance from a qualified professional. Improper handling can lead to
unforeseen chemical reactions and potential exposure.
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o Consult a Certified Professional: The primary step is to contact your institution's
Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal
company. They are equipped to handle and dispose of research chemicals in accordance
with regulations.

o Provide Comprehensive Information: Furnish the EHS or disposal service with all available
information about Clanfenur. This includes the chemical name, CAS number (51213-99-1),
guantity, and any known properties or hazards.

e Follow Packaging and Labeling Instructions: Adhere strictly to the packaging and labeling
instructions provided by the disposal experts. This typically involves placing the chemical in a
sealed, non-reactive container and affixing a hazardous waste label that clearly identifies the
contents.

o Store Safely Pending Pickup: While awaiting collection, store the packaged Clanfenur waste
in a designated, secure hazardous waste accumulation area. This area should be well-
ventilated and away from incompatible materials.

Chemical and Physical Properties

A summary of the known quantitative data for Clanfenur is presented below. This information is
valuable for hazardous waste professionals to determine the appropriate disposal route.

Property Value

Molecular Formula C16H15CIFN302

Molecular Weight 335.76 g/mol

Appearance White to off-white solid

Solubility Acetonitrile: 0.1-1 mg/mL (.Slightly soluble),
DMSO: 1-10 mg/mL (Sparingly soluble)

Predicted Density 1.371 £ 0.06 g/cm3

Predicted pKa 9.37+£0.46
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Disposal Decision Workflow

The following diagram illustrates the logical steps to be taken when disposing of a research
chemical like Clanfenur, for which a specific disposal protocol is not immediately available.

Click to download full resolution via product page

Caption: Workflow for the disposal of research chemicals with unknown protocols.

Potential Hazards and Safety Precautions

Although a specific SDS for Clanfenur is unavailable, related compounds such as
forchlorfenuron are suspected of causing cancer and are toxic to aquatic life with long-lasting
effects. Therefore, it is prudent to handle Clanfenur with appropriate personal protective
equipment (PPE), including:

e Gloves: Chemical-resistant gloves.
o Eye Protection: Safety glasses or goggles.
e Lab Coat: A standard laboratory coat.

Work with Clanfenur should be conducted in a well-ventilated area, preferably within a
chemical fume hood, to minimize the risk of inhalation. In case of accidental release, avoid
generating dust and collect the material for disposal as hazardous waste.
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 To cite this document: BenchChem. [Prudent Disposal of Clanfenur: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1669152#clanfenur-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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